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Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B10831282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5'-O-DMT-N2-DMF-dG, a modified nucleoside used in oligonucleotide

synthesis, is critical for maintaining laboratory safety and environmental compliance. Due to the

presence of the N,N-dimethylformamide (DMF) group, this compound requires handling as a

hazardous chemical waste. This guide provides essential information for its safe disposal.

Immediate Safety and Handling Precautions
Before handling 5'-O-DMT-N2-DMF-dG, it is imperative to consult the Safety Data Sheet (SDS)

for N,N-dimethylformamide (DMF), as a specific SDS for the complete compound is not readily

available. DMF is a flammable liquid and vapor, and it is harmful if inhaled or in contact with

skin.[1]

Personal Protective Equipment (PPE) is Mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood. If vapors or aerosols are generated, respiratory protection is required.
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Disposal Plan: Step-by-Step Procedure
Disposal of 5'-O-DMT-N2-DMF-dG and its containers must be in accordance with local, state,

and federal regulations. The following is a general procedural guide:

Waste Segregation:

Designate a specific, labeled waste container for 5'-O-DMT-N2-DMF-dG and any

materials contaminated with it (e.g., pipette tips, gloves, empty vials).

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "5'-O-DMT-N2-DMF-dG".

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials include strong oxidizing agents, halogens, and reducing agents.[1]

Container Management:

Use a container that is chemically resistant and has a secure, tightly closing lid.[1]

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.[1]

Disposal of Unused Product:

If you have unused or expired 5'-O-DMT-N2-DMF-dG, it must be disposed of as

hazardous waste.

Do not attempt to dispose of it down the drain or in regular trash.

Decontamination of Labware:

Any labware that has come into contact with 5'-O-DMT-N2-DMF-dG should be

decontaminated.
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Rinse the contaminated labware with a suitable solvent (e.g., ethanol or isopropanol)

under a chemical fume hood.

The rinse solvent must be collected and disposed of as hazardous waste.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in the

designated hazardous waste container.

Clean the spill area thoroughly.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department or a licensed chemical waste disposal company.[1]

Quantitative Data Summary
Parameter Value Reference

Storage Temperature -20°C to -80°C [2][3]

DMF Flash Point 58 °C / 136.4 °F [1]

DMF Autoignition Temperature 445 °C / 833 °F [1]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.medchemexpress.com/5-o-dmt-n2-dmf-dg.html
https://www.medchemexpress.com/5-o-dmt-n2-ibu-dg.html
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 5'-O-DMT-N2-DMF-dG

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
- Labeled, closed container

- 'Hazardous Waste: 5'-O-DMT-N2-DMF-dG'

Collect Waste:
- Unused product

- Contaminated materials (tips, gloves)
- Decontamination rinse solvent

Store Waste Container:
- Cool, dry, well-ventilated area

- Away from ignition sources

Spill?

Follow Spill Management Protocol

Yes

Arrange for Disposal:
- Contact institutional EHS

- Use licensed waste disposal service

No

End

Click to download full resolution via product page

A flowchart outlining the proper disposal procedure for 5'-O-DMT-N2-DMF-dG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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